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Compound of Interest

Compound Name: 2-Chlorobenzenesulfonyl chloride

Cat. No.: B1218429

For Immediate Reference: Treat 2-Chlorobenzenesulfonyl chloride as a corrosive,
flammable, and water-reactive substance. All handling and disposal require careful adherence

to safety protocols in a controlled laboratory environment. Direct contact and inhalation must be
strictly avoided.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals working with 2-Chlorobenzenesulfonyl
chloride. Adherence to these procedures is critical for ensuring laboratory safety and
environmental protection.

Hazard Profile and Physical Properties

2-Chlorobenzenesulfonyl chloride is a hazardous chemical that presents multiple risks. It is a
flammable liquid and vapor that causes severe skin burns and eye damage.[1][2] It is alsO
moisture-sensitive and reacts with water, potentially releasing toxic gases.[3]
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Property Value Source
CAS Number 2905-23-9 [3]
Molecular Formula C6H4CI202S [4]
Molecular Weight 211.07 g/mol [3]

Clear yellow to orange-red
Appearance o ] ) [4]
liquid or low melting solid

Boiling Point 150-152 °C at 12 mmHg [3]
Density 1.548 g/mL at 25 °C [3]
Flash Point 60 °C (140 °F) - closed cup [3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 2-Chlorobenzenesulfonyl
chloride.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC357460010&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C2630_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC357460010&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C2630_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC357460010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC357460010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC357460010&countryCode=US&language=en
https://www.benchchem.com/product/b1218429?utm_src=pdf-body
https://www.benchchem.com/product/b1218429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

PPE Category Specification Rationale
) Tightly fitting safety goggles Protects against splashes of
Eye Protection ) ) ]
and a full-face shield. corrosive material.[1]
] Chemical-resistant gloves Prevents severe skin burns
Hand Protection o
(e.g., nitrile rubber). upon contact.[1]

] Chemical-resistant lab coat or Protects skin and personal
Body Protection ) o
apron. clothing from contamination.[1]

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with a Type ABEK
(EN14387) filter for organic
gases and vapors if exposure

Respiratory Protection o ) corrosive vapors and acid
limits are exceeded or if

Prevents inhalation of

o : gases.[1]
irritation is experienced.[2][3]

All handling should be
performed in a certified

chemical fume hood.[1]

Experimental Protocols: Handling and Storage

All operations should be conducted in a well-ventilated area, preferably within a chemical fume
hood.[2] Ensure that an eyewash station and safety shower are readily accessible.[2]

General Handling

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare all
required equipment and reagents in the chemical fume hood.

e Dispensing: Use only non-sparking tools and explosion-proof equipment.[3] Ground and
bond containers when transferring material to prevent static discharge.[2]

e Reaction Setup: If used in a reaction, add 2-Chlorobenzenesulfonyl chloride slowly to the
reaction mixture. Be aware that it is incompatible with strong oxidizing agents and strong
bases.[2][3]
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e Post-Handling: Thoroughly wash hands and any exposed skin after handling.[2]

Storage

o Store in a "Corrosives" designated area.[2][3]
» Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3]
o Keep away from heat, sparks, and open flames.[2][3]

» To maintain product quality, store under an inert atmosphere (e.g., nitrogen or argon).[2][3]

Spill Management Protocol

In the event of a small spill, immediate and correct action is crucial.
o Evacuate: Clear all non-essential personnel from the immediate area.
o Ventilate: Ensure the chemical fume hood is operational to manage vapors.

e Contain: Use a non-combustible absorbent material like dry earth, sand, or a commercial
sorbent to contain the spill.[3] Do not use combustible materials like sawdust.

o Collect: Carefully scoop the absorbed material into a designated hazardous waste container
using spark-proof tools.[3]

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water. Collect all cleaning materials as hazardous waste.

e Report: Inform your laboratory supervisor and institutional Environmental Health and Safety
(EHS) office about the spill.

Disposal Plan

Disposal of 2-Chlorobenzenesulfonyl chloride involves two main stages: neutralization of
small, residual quantities (e.g., from cleaning glassware) and the packaging of bulk quantities
for professional disposal. Never dispose of it directly down the drain.
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Neutralization of Residual Quantities

Objective: To safely hydrolyze and neutralize residual 2-Chlorobenzenesulfonyl chloride into

its corresponding sulfonic acid salt.

Materials:

Residual 2-Chlorobenzenesulfonyl chloride (e.g., in a reaction flask).
Saturated sodium bicarbonate solution or another suitable base.

Large beaker.

Stir plate and stir bar.

Ice bath.

pH paper or pH meter.

Procedure:

Preparation: In a fume hood, place a large beaker containing a sufficient volume of saturated
sodium bicarbonate solution on a stir plate within an ice bath. A general rule is to use at least
5-10 molar equivalents of base relative to the estimated amount of residual sulfonyl chloride.
[1] Begin vigorous stirring.

Slow Addition: Carefully and slowly, add the residual solution containing 2-
Chlorobenzenesulfonyl chloride to the cold, stirred basic solution in a dropwise manner.
CAUTION: The reaction is exothermic and will produce gas (CO: if using bicarbonate).[1]
The addition rate must be controlled to prevent excessive foaming, temperature increase, or
overflow.

Reaction Completion: After the addition is complete, continue stirring the mixture in the ice
bath for a minimum of 30-60 minutes to ensure the reaction is complete.[1]

pH Verification: Remove the beaker from the ice bath and allow it to reach room
temperature. Test the pH of the aqueous layer to confirm it is neutral or slightly basic (pH 7-
9).[1] If it is still acidic, add more base.
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» Final Disposal: Once neutralized, the resulting agueous solution should be transferred to a
designated "Aqueous Hazardous Waste" container for your institution.

Disposal of Bulk Quantities

Bulk quantities of 2-Chlorobenzenesulfonyl chloride must be disposed of as hazardous
waste without attempting neutralization.

o Waste Segregation: This compound is a halogenated organic substance. It must be collected
in a designated "Halogenated Organic Waste" container. Do not mix it with non-halogenated
waste.

o Container and Labeling: Ensure the original container is tightly sealed, or transfer the
material to a compatible, properly sealed, and clearly labeled hazardous waste container.
The label should include the full chemical name, associated hazards (Corrosive, Flammable,
Water-Reactive), and the date.

o Collection: Arrange for collection by your institution's EHS department or a licensed
hazardous waste disposal company.

Workflow for Safe Handling and Disposal
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Start: Handling
2-Chlorobenzenesulfonyl Chloride

l

Wear Appropriate PPE:
- Goggles & Faceshield
- Chemical-resistant Gloves
- Lab Coat/Apron
- Respirator (if needed)

Work in a Certified
Chemical Fume Hood

Handling Procedure:

- Use non-sparking tools
- Ground/bond containers
- Avoid contact with water,

strong bases, and
oxidizing agents

Follow Spill Management Protocol:
1. Evacuate & Ventilate
2. Contain with non-combustible absorbent
3. Collect in hazardous waste container
4. Decontaminate area
5. Report

Residual Quantity?

Bulk Quantity

Neutralization Protocol:
1. Prepare cold basic solution
2. Slowly add residual chloride

3. Stir to complete reaction
4. Verify neutral/basic pH
5. Dispose as aqueous hazardous waste

Bulk Disposal Protocol:
1. Segregate as Halogenated Organic Waste
2. Use sealed, labeled container
3. Arrange for professional disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Chlorobenzenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 2-Chlorobenzenesulfonyl Chloride]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1218429#personal-protective-equipment-for-
handling-2-chlorobenzenesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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